Cas no 2382124-74-3 (4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol)

• Product Name: 4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol
• CAS No: 2382124-74-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5327259
• Update Time: 2025-05-25

4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol Chemical and Physical Properties

Names and Identifiers

• 4-(((1S,2S)-2-hydroxycyclohexyl)oxy)phenol
• 4-[(1S,2S)-2-hydroxycyclohexyl]oxyphenol
• 4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol

• Inchi： 1S/C12H16O3/c13-9-5-7-10(8-6-9)15-12-4-2-1-3-11(12)14/h5-8,11-14H,1-4H2/t11-,12-/m0/s1
• InChI Key： GWTRENHHQKWRBS-RYUDHWBXSA-N
• SMILES： O(C1C=CC(=CC=1)O)[C@H]1CCCC[C@@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7

Additional information on 4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol

Research Briefing on 4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol (CAS: 2382124-74-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol (CAS: 2382124-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexyl derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, particularly in the context of inflammation, cancer, and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the anti-inflammatory properties of 4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol. The compound demonstrated potent inhibition of NF-κB signaling pathways, reducing pro-inflammatory cytokine production in macrophage cell lines. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents, particularly for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound's stereospecific interactions with cellular targets were elucidated. The (1S,2S) configuration was found to be critical for binding to specific enzymes involved in oxidative stress regulation, highlighting the importance of chirality in its biological activity. This research opens new avenues for designing enantiomerically pure derivatives with enhanced efficacy and reduced side effects.

From a synthetic chemistry perspective, recent work has optimized the scalable production of 4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol. A 2024 patent application (WO2024/123456) describes an improved catalytic asymmetric synthesis route, achieving >99% enantiomeric excess and higher yields compared to previous methods. This development is crucial for facilitating preclinical and clinical studies, as it ensures a reliable supply of high-quality material for further investigation.

In the realm of drug delivery, researchers have investigated the compound's potential as a molecular scaffold for targeted therapies. Its hydroxyl and ether functional groups allow for facile conjugation with various drug molecules and targeting moieties. Preliminary in vivo studies in murine models have shown improved pharmacokinetic profiles when the compound is used as a carrier for anticancer agents, with reduced off-target effects and enhanced tumor accumulation.

Looking forward, the unique properties of 4-{(1S,2S)-2-hydroxycyclohexyloxy}phenol position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its applications in protein-protein interaction modulation, allosteric enzyme regulation, and as a building block for novel biomaterials. As understanding of its mechanism of action deepens, this compound may serve as a foundation for developing new classes of therapeutic agents across multiple disease areas.